molecular formula C6H3BrCl2FN B8295613 3-Bromomethyl-2,6-dichloro-5-fluoro-pyridine

3-Bromomethyl-2,6-dichloro-5-fluoro-pyridine

Cat. No. B8295613
M. Wt: 258.90 g/mol
InChI Key: HZAVFRJXTDVGHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromomethyl-2,6-dichloro-5-fluoro-pyridine is a useful research compound. Its molecular formula is C6H3BrCl2FN and its molecular weight is 258.90 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromomethyl-2,6-dichloro-5-fluoro-pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromomethyl-2,6-dichloro-5-fluoro-pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H3BrCl2FN

Molecular Weight

258.90 g/mol

IUPAC Name

3-(bromomethyl)-2,6-dichloro-5-fluoropyridine

InChI

InChI=1S/C6H3BrCl2FN/c7-2-3-1-4(10)6(9)11-5(3)8/h1H,2H2

InChI Key

HZAVFRJXTDVGHL-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=NC(=C1F)Cl)Cl)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of alcohol 1A (3.52 g, 17.9 mmol) in CHCl3 (100 mL) under argon was added 1M PBr3 in CH2Cl2 (18.0 mL, 18.0 mmol). The reaction mixture was heated to reflux for 15 minutes, cooled to room temperature, then poured into a mixture of ice and saturated NaHCO3 solution (200 mL). The pH was adjusted to basic by addition of solid NaHCO3. The aqueous layer was extracted with EtOAc. The combined EtOAc extracts were washed with brine. The organic layer was dried (MgSO4), filtered and concentrated in vacuo to give 1B (4.11 g, 88%). HPLC Rt=2.78 min. (Column: YMC ODS-A 4.6×50 mm (4 min.); Solvent A=10% MeOH, 90% H2O, 0.1% TFA; Solvent B=90% MeOH, 10% H2O, 0.1% TFA).
Quantity
3.52 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
18 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Yield
88%

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